3-Nitro-5-(trifluoromethyl)benzoyl chloride

• IUPAC Name: 3-nitro-5-(trifluoromethyl)benzoyl chloride
• InChI: InChI=1S/C8H3ClF3NO3/c9-7(14)4-1-5(8(10,11)12)3-6(2-4)13(15)16/h1-3H
• InChI Key: DQFYRJZINHXBSM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)[N+](=O)[O-])C(=O)Cl
• Molecular Formula: C8H3ClF3NO3
• DSSTOX Substance ID: DTXSID00626880
• Molecular Weight: 253.56 g/mol
• CAS RN: 782-79-6

Description

3-Nitro-5-(trifluoromethyl)benzoyl chloride is a chemical compound with the molecular formula C8H3ClF3NO3. It is a building block used in various chemical reactions.

Synthesis Analysis

The synthesis of 3-Nitro-5-(trifluoromethyl)benzoyl chloride involves synthetic precursors such as 2-chloro-3-nitro-5-(trifluoromethyl)benzoic acid.

Molecular Structure Analysis

The molecular structure of 3-Nitro-5-(trifluoromethyl)benzoyl chloride consists of 8 carbon atoms, 3 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, 1 nitrogen atom, and 3 oxygen atoms.

Chemical Reactions Analysis

3-Nitro-5-(trifluoromethyl)benzoyl chloride can participate in various chemical reactions. For instance, it can react with sodium salts of N, N-disubstituted dithiocarbamic acids to yield a series of dithiocarbamates.

Physical And Chemical Properties Analysis

3-Nitro-5-(trifluoromethyl)benzoyl chloride is a clear light yellow liquid. It has a molecular weight of 253.56 g/mol.

Scientific Research Applications

Synthesis of Pyrazolo[1,5-a]pyrimidines

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Pharmaceutical Intermediates

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Safety and Hazards

3-Nitro-5-(trifluoromethyl)benzoyl chloride is a combustible liquid that causes severe skin burns and eye damage. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective clothing and eye protection when handling it.

Mechanism of Action

Target of Action

It’s known that this compound is used as an intermediate in the synthesis of various organic compounds .

Mode of Action

It has been used in the preparation of intermediates for the synthesis of c-2 and c-3 substituted pyrazolo[1,5-a]pyrimidines . This suggests that it may interact with its targets through the formation of covalent bonds, leading to the creation of new compounds.

Pharmacokinetics

As a result, its impact on bioavailability is currently unknown .

Result of Action

As an intermediate in organic synthesis, it contributes to the formation of various organic compounds .

Synthesis routes and methods I

Procedure details

A solution of 3-nitro-5-(trifluoromethyl)benzoic acid (2.00 g, 8.51 mmol) in thionyl chloride (12.4 ml, 170 mmol) was heated at 90° C. for 2 hours. The solution was cooled to room temperature, concentrated, and azeotroped with toluene to provide 3-nitro-5-(trifluoromethyl)benzoyl chloride as a liquid.

Synthesis routes and methods II

Procedure details

A mixture of 3-nitro-5-(trifluoromethyl)benzoic acid (2 g, 8.51 mmol) in DCM (30 mL) was added SOCl2 (1.242 mL, 17.01 mmol) at 20° C. The mixture was stirred at 20° C. for 2 h. TLC (PE/EA=2:1, Rf=0.3) showed the reaction was finished. The mixture was concentrated to give 3-nitro-5-(trifluoromethyl)benzoyl chloride (1.8 g, 6.50 mmol, 76% yield).